Ethyl 3-methyl-2-(4-morpholin-4-ylsulfonylbenzoyl)imino-1,3-benzothiazole-6-carboxylate

• IUPAC Name: ethyl 3-methyl-2-(4-morpholin-4-ylsulfonylbenzoyl)imino-1,3-benzothiazole-6-carboxylate
• InChI: InChI=1S/C22H23N3O6S2/c1-3-31-21(27)16-6-9-18-19(14-16)32-22(24(18)2)23-20(26)15-4-7-17(8-5-15)33(28,29)25-10-12-30-13-11-25/h4-9,14H,3,10-13H2,1-2H3
• InChI Key: DHKACVAPMRWIFK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=C1)N(C(=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCOCC4)S2)C
• Molecular Formula: C22H23N3O6S2
• Molecular Weight: 489.6 g/mol
• CAS No.: 850909-38-5

Description

The compound “Ethyl 3-methyl-2-(4-morpholin-4-ylsulfonylbenzoyl)imino-1,3-benzothiazole-6-carboxylate” is likely to be a complex organic molecule. It appears to contain a benzothiazole group, which is a type of heterocyclic compound, and a morpholine group, which is a common feature in many pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. For example, the morpholine group might participate in reactions with acids or bases, while the benzothiazole group might undergo electrophilic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would likely be determined using various analytical techniques.

Scientific Research Applications

Synthesis and Chemical Reactions

Research has explored the synthesis of various benzothiazole derivatives through interactions between specific precursor compounds. For instance, a study detailed the preparation of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives. These compounds were synthesized by reacting ethyl 2-(benzo[d]thazol-2-yl)acetate with arylidinemalononitrile derivatives in an EtOH/TEA solution at room temperature. This reaction pathway indicates the versatility of benzothiazole derivatives in synthesizing a wide range of chemical entities with potential biological activities (H. M. Mohamed, 2014).

Biological and Pharmacological Screening

Another aspect of research involves the biological and pharmacological screening of benzothiazole derivatives. A study synthesized fluoro-substituted benzothiazoles with sulphonamido quinazolinyl imidazole and evaluated them for antimicrobial, anti-inflammatory, anticonvulsant, and anthelmintic activities. The introduction of fluoro groups and the combination with sulphonamide and imidazole moieties highlight the compound's potential for diverse biological applications (Snehal Patel et al., 2009).

Antimicrobial Activities

The synthesis and characterization of new quinazolines as potential antimicrobial agents have been reported. These compounds, synthesized through specific reactions involving hydrazine hydrate and aryl isothiocyanates, were screened for their antibacterial and antifungal activities against common pathogens. Such studies underscore the importance of benzothiazole derivatives in developing new antimicrobial agents (N. Desai et al., 2007).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a pharmaceutical, it might interact with certain receptors or enzymes in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, flammability, and reactivity. Proper handling and disposal procedures would need to be followed to ensure safety.

Future Directions

Future research on this compound could involve studying its potential applications, optimizing its synthesis process, and investigating its mechanism of action.